5-Amino-1,3-dihydrobenzo[de]isochromene-6-carbonitrile

• IUPAC Name: 7-amino-3-oxatricyclo[7.3.1.05,13]trideca-1(13),5,7,9,11-pentaene-8-carbonitrile
• InChI: InChI=1S/C13H10N2O/c14-5-11-10-3-1-2-8-6-16-7-9(13(8)10)4-12(11)15/h1-4H,6-7,15H2
• InChI Key: NSCVLYDMLQXWNH-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C3C(=CC(=C(C3=CC=C2)C#N)N)CO1
• Molecular Formula: C13H10N2O
• Molecular Weight: 210.23 g/mol

Description

5-Amino-1,3-dihydrobenzo[de]isochromene-6-carbonitrile (5-ADIC) is a heterocyclic compound that has been studied for its potential applications in a variety of scientific fields. 5-ADIC is a unique compound due to its low toxicity and its ability to interact with both organic and inorganic compounds. It has been studied for its potential applications in areas such as drug delivery, gene regulation, and photodynamic therapy.

Scientific Research Applications

Protein Dynamics and Electrostatics

Research on para-Hydroxybenzoate hydroxylase, a flavoprotein monooxygenase, reveals the intricate dynamics of protein structures in catalysis, emphasizing the role of conformational changes and electrostatic interactions. This study highlights the importance of protein dynamics in facilitating specific and efficient catalytic processes, which could be relevant when considering the interactions of complex organic compounds like 5-Amino-1,3-dihydrobenzo[de]isochromene-6-carbonitrile within biological systems (Entsch, Cole, & Ballou, 2005).

Tautomerism and Decomposition of Amino-tetrazoles

A study on the tautomerism and decomposition of amino-tetrazoles offers insights into the chemical behavior of nitrogen-rich compounds, which could be analogous to understanding the reactivity and stability of 5-Amino-1,3-dihydrobenzo[de]isochromene-6-carbonitrile in various conditions (Zheng, 2009).

CO2 Conversion Catalysts

Ionic liquids have been studied for their capability to catalyze the conversion of CO2 into value-added chemicals, highlighting the potential of utilizing complex organic molecules in carbon capture and utilization strategies. This research could inform the development of novel catalysts or absorbents, possibly involving 5-Amino-1,3-dihydrobenzo[de]isochromene-6-carbonitrile derivatives (Zhang et al., 2023).

Antioxidant Capacity Assays

The ABTS/PP decolorization assay provides a framework for evaluating the antioxidant capacity of compounds. This methodology could be applicable to assess the antioxidant potential of 5-Amino-1,3-dihydrobenzo[de]isochromene-6-carbonitrile, among other compounds, based on their ability to scavenge free radicals (Ilyasov et al., 2020).

Synthesis routes and methods

Procedure details

5-Nitro-6-cyano-1H,3H benzo[de]isochromene (14.3 g, 59.5 mmol) was dissolved in diglyme (297 mL). The reaction vessel was cooled in an ice bath, and a mixed solution of tin (I) chloride (45.1 g, 238 mmol) and concentrated hydrochloric acid (159 mL) was added slowly while the internal temperature was kept below 5° C. The reaction solution was stirred at 5° C. for 2 hours, and then added to a mixture of 50% aqueous sodium hydroxide solution (476 mL) and ice (1400 mL) while stirring vigorously. The precipitate was collected by filtration, and then dissolved in ethyl acetate. The solution was washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The resulting crude product was purified by silica gel column chromatography using ethyl acetate, and dried under reduced pressure. The title compound was obtained as pale yellow solid (6.7 g, 53%).